Cas no 27661-42-3 (Diisooctylphosphinic Acid)

• Product Name: Diisooctylphosphinic Acid
• CAS No: 27661-42-3
• MF: C₁₆H₃₅O₂P
• MW: 290.421666383743
• CID: 251348
• PubChem ID: 24863879
• Update Time: 2025-10-29

Diisooctylphosphinic Acid Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,diisooctyl- (8CI,9CI)
• bis(6-methylheptyl)phosphinic acid
• DIISOOCTYLPHOSPHINIC ACID
• 27661-42-3
• Phosphinic acid, diisooctyl- (8CI,9CI)
• DTXSID20545423
• SCHEMBL1435229
• AKOS015839654
• 148456-58-0
• Diisooctylphosphinic Acid

• Inchi： 1S/C16H35O2P/c1-15(2)11-7-5-9-13-19(17,18)14-10-6-8-12-16(3)4/h15-16H,5-14H2,1-4H3,(H,17,18)
• InChI Key： GBNVBFGHGMAMDH-UHFFFAOYSA-N
• SMILES： P(CCCCCC(C)C)(CCCCCC(C)C)(=O)O

Computed Properties

• Exact Mass: 290.23746735g/mol
• Monoisotopic Mass: 290.23746735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.916 g/mL at 20 °C(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.460

Diisooctylphosphinic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds

Additional information on Diisooctylphosphinic Acid

Recent Advances in the Application of Diisooctylphosphinic Acid (CAS 27661-42-3) in Chemical Biology and Pharmaceutical Research

Diisooctylphosphinic Acid (CAS 27661-42-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This phosphinic acid derivative has been extensively studied for its role in metal ion extraction, catalysis, and as a potential therapeutic agent. Recent studies have highlighted its efficacy in selective metal binding, making it a promising candidate for the development of novel chelating agents and pharmaceutical formulations.

One of the most notable advancements in the application of Diisooctylphosphinic Acid is its use in the extraction and separation of rare earth elements (REEs). A 2023 study published in the Journal of Chemical Engineering demonstrated that Diisooctylphosphinic Acid exhibits high selectivity for certain REEs, such as neodymium and dysprosium, which are critical for the production of high-performance magnets and electronic devices. The study utilized advanced spectroscopic techniques, including FT-IR and NMR, to elucidate the binding mechanisms and optimize extraction conditions.

In the pharmaceutical domain, Diisooctylphosphinic Acid has shown potential as a scaffold for the development of enzyme inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit inhibitory activity against metalloenzymes, such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study employed molecular docking and kinetic assays to characterize the inhibitory effects and propose structure-activity relationships.

Another groundbreaking application of Diisooctylphosphinic Acid is in the field of nanotechnology. A recent study in ACS Applied Materials & Interfaces explored its use as a surface modifier for nanoparticles, enhancing their stability and biocompatibility. The modified nanoparticles demonstrated improved drug-loading capacity and targeted delivery, paving the way for advanced drug delivery systems. The research team utilized dynamic light scattering (DLS) and transmission electron microscopy (TEM) to validate the modifications and assess the nanoparticles' performance.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Diisooctylphosphinic Acid. A 2024 review in Chemical Reviews highlighted the need for greener synthetic routes and more efficient purification methods to meet industrial and pharmaceutical demands. The review also emphasized the importance of further toxicological studies to ensure the safe use of this compound in biomedical applications.

In conclusion, Diisooctylphosphinic Acid (CAS 27661-42-3) represents a versatile and valuable compound with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, from metal extraction to drug development, while addressing the challenges associated with its synthesis and safety. Future research is expected to focus on optimizing its properties and expanding its applications, particularly in the realms of nanotechnology and targeted therapy.